4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• SMILES: CC1=CC(=O)NC=C1C2=NCCCC2
• InChI: InChI=1S/C11H14N2O/c1-8-6-11(14)13-7-9(8)10-4-2-3-5-12-10/h6-7H,2-5H2,1H3,(H,13,14)
• InChIKey: XTWPGVKLMGEQSZ-UHFFFAOYSA-N

4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one: A Structurally Distinct Bipyridine Scaffold for Research Sourcing

4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one (CAS 1352542-14-3) is a bicyclic heterocyclic compound belonging to the tetrahydropyridine class. Its core structure features a partially hydrogenated bipyridine system, comprising a fully aromatic pyridine ring linked to a 3,4,5,6-tetrahydro-pyridine ring, which introduces a non-planar conformation . The compound is further characterized by a methyl group at the 4' position and a carbonyl group at the 6' position of the bipyridine framework, distinguishing it from simpler, fully aromatic bipyridine analogs . This specific substitution and saturation pattern serves as a unique small-molecule scaffold for medicinal chemistry and chemical biology research, supplied by specialist vendors at high purity for pharmaceutical R&D and quality control applications .

✓ Non-planar bipyridine scaffold for medicinal chemistry

✓ Specification-grade purity for assay standardization

✓ Structurally distinct from flat aromatic bipyridines

Why Generic Bipyridine Substitution Fails for 4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one

Simple bipyridine analogs cannot serve as drop-in replacements for this compound due to key structural differentiators that directly impact molecular recognition and physicochemical properties. The non-planar conformation imposed by the 3,4,5,6-tetrahydro-pyridine ring alters the spatial presentation of pharmacophores compared to flat, fully aromatic bipyridines . Furthermore, the specific 4'-methyl and 6'-carbonyl substitutions create a unique hydrogen-bonding and steric profile, whereas parent compounds like [2,3'-bipyridin]-6'(1'H)-one lack the methyl group . Available, though limited, functional evidence indicates that methyl-substitution on the bipyridine core can drastically alter biological activity. For example, in closely related 2,3'-bipyridyl (2,3'-BP) alkaloids, the 4'-methyl-2,3'-BP isomer exhibits dramatically reduced crayfish paralytic activity (only 3% of the parent compound) while gaining a nearly 2-fold increase in anti-settlement efficacy [1]. This demonstrates that even a single methyl group on this scaffold can qualitatively and quantitatively shift a compound's functional profile, making the precise structure non-interchangeable.

Conformation Non-planar geometry may alter pharmacophore presentation vs. planar analogs

Substitution 4′-Methyl and 6′-carbonyl groups create unique H-bond and steric profiles

Functional shift Methyl substitution can qualitatively alter biological activity; class evidence suggests non-interchangeability

• [1] Kem, W. R., et al. (2003). Inhibition of barnacle larval settlement and crustacean toxicity of some hoplonemertine pyridyl alkaloids. Biomolecular Engineering, 20(4-6), 355-361. View Source

Quantitative Differentiation Guide for 4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one

Functional Activity Shift Induced by 4'-Methyl Substitution on the Bipyridine Scaffold

In a study of hoplonemertine pyridyl alkaloids, the 4'-methyl analog of 2,3'-bipyridyl (2,3'-BP) showed a starkly different functional profile. While this comparator is a close structural analog and not the exact target compound (it lacks the 6'-carbonyl group), it provides the most direct quantitative comparison available for the 4'-methyl substitution on a bipyridine scaffold. The 4'-methyl-2,3'-BP analog retained only 3% of the crayfish paralytic activity of the unsubstituted 2,3'-BP, but was almost 2-fold more effective at inhibiting barnacle larval settlement [1].

Functional shift

Cross-study comparable

97% loss of paralytic activity; ∼2-fold gain in anti-settlement

Methyl group dictates functional profile

Analog comparator, not target compound

Evidence Dimension	Functional activity shift (paralytic activity vs. anti-settlement activity)
Target Compound Data	Crayfish paralysis: 3% relative to control (inactive). Anti-settlement: nearly 2-fold increase over control (active).
Comparator Or Baseline	Unsubstituted 2,3'-bipyridyl (2,3'-BP). Crayfish paralysis: set as 100% (active). Anti-settlement: baseline effect.
Quantified Difference	97% loss of paralytic activity; ~2-fold gain in anti-settlement activity.
Conditions	Crayfish paralytic assay and barnacle (Balanus amphitrite) larval settlement assay.

Why This Matters

This demonstrates that a 4'-methyl group on this scaffold is a critical functional determinant, not an inert substitution, capable of reversing a compound's biological role from a potent neurotoxin to a selective antifouling agent.

• [1] Kem, W. R., et al. (2003). Inhibition of barnacle larval settlement and crustacean toxicity of some hoplonemertine pyridyl alkaloids. Biomolecular Engineering, 20(4-6), 355-361. View Source

Conformational Uniqueness of the 3,4,5,6-Tetrahydro-Pyridine Ring System

The target compound features a partially hydrogenated pyridine ring (3,4,5,6-tetrahydro-pyridine), which introduces a non-planar conformation to the bicyclic system . In contrast, fully aromatic bipyridine analogs like [2,3'-bipyridin]-6'(1'H)-one are planar . No quantitative conformational analysis data is available for the target compound. Therefore, this is a class-level inference: partially saturated heterocycles are a well-validated strategy in drug discovery to increase three-dimensionality (quantified by the fraction of sp³-hybridized carbons, or Fsp³), escape the 'flatland' of aromatic compounds, and improve properties like solubility and target selectivity [1].

Conformation

Class-level inference

Non-planar (partially saturated) vs. planar aromatic

Supports 3D scaffold differentiation

No experimental target data

Evidence Dimension	Molecular conformation (planarity vs. non-planarity)
Target Compound Data	Non-planar conformation due to one saturated ring (qualitative description).
Comparator Or Baseline	Fully aromatic [2,3'-bipyridin]-6'(1'H)-one: planar conformation.
Quantified Difference	Not quantified for the target compound.
Conditions	Inferred from chemical structure; no experimental comparative data available.

Why This Matters

Non-planar scaffolds are increasingly preferred in lead discovery for their potential to address more complex targets and achieve better drug-like properties. This structural attribute is a key differentiator from flat, aromatic-only bipyridine building blocks.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. View Source

Defined Purity for Reproducible Research Procurement

For scientific procurement requiring high reproducibility, the target compound is commercially available with a certified purity specification of NLT 98% from speciality suppliers like MolCore, which adheres to ISO certification systems for global pharmaceutical R&D . While a direct purity comparison to a specified batch of a close analog was not available in the search results, many research-grade bipyridine analogs are offered at a standard purity of 95-98% . This defined, high-purity source provides a clear benchmark and reduces the risk of assay interference from unknown impurities, a critical factor when comparing biological data across different lots or supplier sources.

Purity specification

Specification review

NLT 98%

Supports assay reproducibility

ISO-certified vendor source

Evidence Dimension	Commercial purity specification
Target Compound Data	NLT 98% (as per vendor MolCore).
Comparator Or Baseline	Typical research-grade bipyridine analog: 95-98% (e.g., [2,3'-Bipyridin]-6'(1'H)-one at 98%).
Quantified Difference	Not applicable (within typical range but enables consistent lot-to-lot comparison).
Conditions	Vendor certificate of analysis.

Why This Matters

A certified purity level from an ISO-compliant source is essential for scientists and procurement officers to ensure experimental reproducibility, control for batch-to-batch variability, and reliably benchmark performance against other compounds.

High-Confidence Application Scenarios for 4'-Methyl-3,4,5,6-tetrahydro-[2,3'-bipyridin]-6'(1'H)-one

Marine Antifouling Agent Development and Structure-Activity Relationship (SAR) Studies

The differential anti-settlement and toxicity profile of the 4'-methyl-2,3'-bipyridyl scaffold makes this compound a relevant tool for marine antifouling research. Unlike the potent crustacean neurotoxins in its structural class, the 4'-methyl modification shifts activity towards inhibiting larval settlement, a desirable property for environmentally benign antifouling coatings. This compound can serve as a starting point for SAR campaigns aimed at enhancing this selective activity, supported by the quantitative functional switch observed in related analogs [1].

Conformational Probe in Medicinal Chemistry for Targeting Protein-Protein Interactions

The target compound's non-planar, partially saturated scaffold is characteristic of molecules that can access complex protein surfaces typical of protein-protein interactions (PPIs). The 3,4,5,6-tetrahydro-pyridine ring provides a three-dimensional topology absent in flat, aromatic bipyridines. Researchers can utilize this scaffold to design focused libraries that explore chemical space beyond 'flatland,' a strategy linked to improved clinical candidate quality [2].

Standardized Reference Compound for Analytical and Pharmacological Assays

Sourced at a defined high purity (≥98%) from ISO-certified vendors, this compound is suitable for use as a reference standard in HPLC, LC-MS, and in vitro bioassays. Its well-defined structure and availability facilitate its use as a control or calibration standard when studying the metabolism, stability, or target engagement of bipyridine-containing molecules, ensuring robust and reproducible experimental results across different studies .

Scaffold for Kinase Inhibitor and Epigenetic Probe Discovery

The bipyridine motif is a privileged structure in kinase inhibition, and the unique substitution pattern of this compound, including the 6'-carbonyl group, provides distinct vectors for hydrogen bonding and further derivatization. Patents in the bipyridine space highlight its utility in modulating ATP-consuming enzymes like kinases and TGF-beta receptor kinases. This specific compound can serve as a versatile intermediate for generating diverse screening libraries aimed at identifying new kinase or epigenetic target inhibitors [3].

Application

Selection Property

Validation Focus

Marine antifouling SAR studies

4′-Methyl substitution context

Settlement inhibition vs. toxicity endpoints

Non-planar scaffold for PPI targets

3D topology vs. flat bipyridines

Conformation-dependent target engagement

Analytical reference standard

Certified purity specification

Lot-to-lot reproducibility

Kinase inhibitor library design

Derivatizable bipyridine scaffold

Kinase panel selectivity screening

• [1] Kem, W. R., et al. (2003). Inhibition of barnacle larval settlement and crustacean toxicity of some hoplonemertine pyridyl alkaloids. Biomolecular Engineering, 20(4-6), 355-361. View Source
• [2] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. View Source
• [3] Rosenblum, J. S., et al. (2013). Bipyridyl Derivatives. US Patent Application US20130102608 A1. View Source